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Compound of Interest

YTTERBIUM(II) CHLORIDE
HEXAHYDRATE

Compound Name:

Cat. No.:

L Get Quote

B1148365

Topic: Personal Protective Equipment for Handling YTTERBIUM(III) CHLORIDE
HEXAHYDRATE

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Ytterbium(lll) Chloride Hexahydrate. Adherence to these
procedures is essential for ensuring personal safety and proper disposal.

Hazard Identification and Classification

Ytterbium(lll) Chloride Hexahydrate is classified as a hazardous substance. The primary
routes of exposure are inhalation, skin contact, and eye contact. The key hazards are
summarized in the table below.

Hazard Classification

GHS Hazard Statement

Skin Corrosion/Irritation (Category 2)

H315: Causes skin irritation[1][2][3][4][5]

Serious Eye Damage/Eye Irritation (Category
2A)

H319: Causes serious eye irritation[1][2][3][4][5]

Specific Target Organ Toxicity - Single Exposure
(Category 3), Respiratory Tract Irritation

H335: May cause respiratory irritation[1][2][3][4]
[6]
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Personal Protective Equipment (PPE)

Strict adherence to the following PPE protocols is mandatory to minimize exposure and ensure
personal safety.

Equipment Standard/Specification Purpose

ANSI Z87.1-compliant safety )
_ o _ To prevent eye contact with
Eye Protection glasses with side shields or
) dust or splashes.
chemical safety goggles.[7]

] Chemical-resistant gloves )
Hand Protection o To prevent skin contact.
(e.g., nitrile, neoprene).[8]

NIOSH/MSHA approved
respirator (e.g., N95 dust
Respiratory Protection mask) if ventilation is To prevent inhalation of dust.
inadequate or dust is
generated.[7][8][9]

) ] To protect skin and personal
Protective Clothing Laboratory coat. ) o
clothing from contamination.

Handling and Storage Procedures

Proper handling and storage are crucial to maintaining the integrity of the compound and the
safety of the laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.[4][8]

Avoid generating dust.[4][8][10][11]

Avoid contact with skin and eyes.[6][8][10]

Wash hands thoroughly after handling.[1][2][4]

Do not eat, drink, or smoke in the handling area.[4]
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Storage:

» Store in a tightly closed container.[4][9]

Keep in a dry, cool, and well-ventilated place.[2][9][11]

The material is hygroscopic; protect from moisture.[5][8][9]

Accidental Release and First Aid Measures

Immediate and appropriate response to spills and exposures is critical.

Spill Response:

Evacuate the area.
Wear appropriate PPE.[8]

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a suitable, labeled container for disposal.[4][8]

Clean the spill area with a damp cloth.

Prevent the material from entering drains.[8][10]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][9]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. If irritation persists, seek medical attention.[4][8][9]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention if symptoms persist.[8][9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][8]
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Disposal Plan

Ytterbium(lll) Chloride Hexahydrate and its containers must be disposed of as hazardous

waste.

¢ Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[1]
e Do not empty into drains.[1]

o Contaminated packaging should be treated as the substance itself.[1]

Workflow and Decision Making

The following diagram outlines the logical steps for safely handling Ytterbium(lll) Chloride

Hexahydrate.
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Preparation

Start: Handling Ytterbium(lll) Chloride Hexahydrate

Assess Hazards
(Skin/Eye/Respiratory Irritant)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Handle in a well-ventilated area (Fume Hood)

Avoid Dust Generation

Weighing and Handling

Post-Handling | Emergency Procedures

Clean Work Area |- Spill Occurs E g Personal Exposure
Dispose of Waste as Hazardous Follow Spill Response Protocol Administer First Aid and Seek Medical Attention
Doff PPE

:

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Ytterbium(lll) Chloride Hexahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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